Cas no 1049980-59-7 ((3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid)

(3S,4S)-4-Isopropylpyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a stereospecific isopropyl substitution at the 4-position and a carboxylic acid functional group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, owing to its rigid pyrrolidine scaffold and stereochemical precision. The defined (3S,4S) configuration ensures high enantioselectivity in asymmetric synthesis, while the carboxyl group enhances reactivity for further derivatization. Its structural features make it suitable for applications in peptidomimetics, catalyst design, and medicinal chemistry, where stereocontrol and functional group compatibility are critical. The compound is typically supplied with high purity to meet rigorous research and industrial standards.

(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid structure

1049980-59-7 structure

Product Name:(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid

CAS No:1049980-59-7

MF:C₈H₁₅NO₂

MW:157.210202455521

MDL:MFCD15142765

CID:69763

PubChem ID:2762215

Update Time:2025-11-02

(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-4-Isopropylpyrrolidine-3-carboxylic acid
- 4-propan-2-ylpyrrolidine-3-carboxylic acid
- trans-4-isopropyl-3-pyrrolidinecarboxylic acid
- SCHEMBL1815572
- 1049980-59-7
- AKOS006323466
- (3S,4S)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
- rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid
- Z2307018221
- (3S,4S)-4-propan-2-ylpyrrolidine-3-carboxylic acid
- EN300-2525436
- (3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid
- MDL： MFCD15142765
- Inchi： 1S/C8H15NO2/c1-5(2)6-3-9-4-7(6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
- InChI Key： NQULSPPHDFWDLL-NKWVEPMBSA-N
- SMILES： OC([C@@H]1CNC[C@H]1C(C)C)=O

Computed Properties

Exact Mass: 157.11000
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33000
LogP: 0.89140

(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S247690-50mg	(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid	1049980-59-7		50mg	$ 195.00	2022-06-03
TRC	S247690-100mg	(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid	1049980-59-7		100mg	$ 320.00	2022-06-03
TRC	S247690-250mg	(3S,4S)-4-Isopropylpyrrolidine-3-carboxylicacid	1049980-59-7		250mg	$ 635.00	2022-06-03
Enamine	EN300-2525436-1g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	1g	$234.0	2023-09-14
Enamine	EN300-2525436-5g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	5g	$929.0	2023-09-14
Enamine	EN300-2525436-10g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	10g	$1800.0	2023-09-14
Enamine	EN300-2525436-0.05g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	0.05g	$55.0	2023-09-14
Enamine	EN300-2525436-0.1g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	0.1g	$81.0	2023-09-14
Enamine	EN300-2525436-0.25g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	0.25g	$115.0	2023-09-14
Enamine	EN300-2525436-0.5g	rac-(3R,4R)-4-(propan-2-yl)pyrrolidine-3-carboxylic acid, trans	1049980-59-7	95%	0.5g	$183.0	2023-09-14